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Compound of Interest

Compound Name: Cathelicidin-2 (chicken)

Cat. No.: B15597004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the four identified chicken

cathelicidins: CATH-1, CATH-2, CATH-3, and CATH-B1. These host defense peptides

represent a promising area of research for the development of novel antimicrobial and

immunomodulatory agents. This document details their molecular attributes, antimicrobial

efficacy, and the signaling pathways they modulate, offering a foundational resource for

professionals in the field.

Physicochemical Properties of Chicken
Cathelicidins
The four chicken cathelicidins exhibit distinct physicochemical properties, which are crucial for

their biological function. These peptides are all cationic and possess an alpha-helical

secondary structure, common features of many antimicrobial peptides. The following table

summarizes their key molecular characteristics.
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Property
CATH-1
(Fowlicidin-1)

CATH-2
(CMAP27)

CATH-3
(Fowlicidin-3)

CATH-B1

Precursor Amino

Acids
148 154 151 Not specified

Mature Peptide

Amino Acids
27 26 27 Not specified

Mature Peptide

Sequence

RFGRFLRKIRRF

RPKVTITIQGSA

RF-NH2

RFGRFLRKIRRF

RPKVTITIQGSA

RF

Not specified Not specified

Molecular Weight

(Da)
3206.9 Not specified Not specified Not specified

Net Charge +11 Not specified Not specified Not specified

Gene Structure and Expression
The genes encoding the four chicken cathelicidins are clustered on chromosome 2p within a

7.5-kb region.[1][2][3] Each gene typically follows the mammalian cathelicidin gene structure,

consisting of four exons and three introns.[1][3][4]

Exon 1: Encodes the signal peptide.[3]

Exons 2 and 3: Encode the conserved cathelin-like domain.[3]

Exon 4: Encodes the variable mature antimicrobial peptide.[3]

Expression of chicken cathelicidins is observed in a wide range of tissues, indicating their

integral role in the innate immune system. They are abundantly expressed in the

gastrointestinal, respiratory, and urogenital tracts, as well as in primary and secondary immune

organs.[2] Specifically, high expression levels of CATH-1, -2, and -3 are found in the bone

marrow, bursa of Fabricius, and cecal tonsils.[5] The expression of these peptides is also

developmentally regulated, with varying levels observed at different ages post-hatching.[5]

Antimicrobial Activity
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Chicken cathelicidins demonstrate potent, broad-spectrum antimicrobial activity against both

Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[1][6] Their

salt-independent activity makes them particularly effective in various physiological

environments.[1][7] The following table presents the minimum inhibitory concentrations (MICs)

of CATH-1, -2, and -3 against a selection of bacterial pathogens.

Organism CATH-1 (µM) CATH-2 (µM) CATH-3 (µM)

Escherichia coli 0.4 - 2.5 0.4 - 2.5 0.4 - 2.5

Staphylococcus

aureus
0.4 - 2.5 0.4 - 2.5 0.4 - 2.5

Pseudomonas

aeruginosa
0.6 - 1.25 1.25 1.25 - 2.5

Klebsiella

pneumoniae
1.25 - 2.5 1.25 - 2.5 1.25 - 5

Note: The MIC values are presented as a range based on available literature. Specific values

can vary depending on the bacterial strain and experimental conditions.

Immunomodulatory Functions and Signaling
Pathways
Beyond their direct antimicrobial effects, chicken cathelicidins are potent immunomodulators.

They can influence inflammatory responses by modulating the production of cytokines and

chemokines.[8][9] A key mechanism of action for CATH-2 involves the activation of the NLRP3

inflammasome in macrophages.[5][10][11][12]

CATH-2 and NLRP3 Inflammasome Activation
Chicken CATH-2 acts as a second signal for the activation of the NLRP3 inflammasome in

lipopolysaccharide (LPS)-primed macrophages.[5][10][12] This activation is mediated by K+

efflux and is dependent on NEK7 and cathepsin B.[5][10] The activation cascade leads to the

secretion of pro-inflammatory cytokines IL-1β and IL-1α.[5][10][11]
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CATH-2 induced NLRP3 inflammasome activation pathway.

Anti-inflammatory Activity of CATH-2
In the context of bacterial infection, such as with Avian Pathogenic E. coli (APEC), CATH-2 can

exhibit anti-inflammatory properties by inhibiting the NF-κB and MAPK signaling pathways,

ultimately leading to a reduction in pro-inflammatory cytokine production.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15597004?utm_src=pdf-body-img
https://www.mdpi.com/1422-0067/25/23/12572
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Macrophage

APEC TLR

CATH-2

NF-κB and MAPK
Signaling

Inhibition

Pro-inflammatory
Cytokines

(IL-1β, IL-6, etc.)

Production

1. Resin Swelling 2. Fmoc Deprotection

3. Amino Acid Coupling 4. Washing

5. Repeat Steps 2-4 6. Cleavage from Resin 7. Purification (HPLC) 8. Mass Spectrometry
Verification

1. Serial Dilution of Peptide
in 96-well plate

3. Inoculation of Wells

2. Preparation of Standardized
Bacterial Inoculum

4. Incubation
(e.g., 37°C for 18-24h)

5. Read Results
(Visual or Spectrophotometric) 6. Determine MIC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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